(E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-[4-(2-methylpropyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-[4-(2-methylpropyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C21H19F6NO/c1-13(2)9-15-5-3-14(4-6-15)7-8-19(29)28-18-11-16(20(22,23)24)10-17(12-18)21(25,26)27/h3-8,10-13H,9H2,1-2H3,(H,28,29)/b8-7+
• InChI Key: AEEJVSBJDWVVJY-BQYQJAHWSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C=CC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Isomeric SMILES: CC(C)CC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C21H19F6NO
• Molecular Weight: 415.4 g/mol

Description

(E)-N-[3,5-bis(trifluoromethyl)phenyl]-3-[4-(2-methylpropyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C21H19F6NO and its molecular weight is 415.379. The purity is usually 95%.
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Scientific Research Applications

Inhibition of NF-κB and AP-1 Gene Expression

This compound and its analogues have been studied for their ability to inhibit transcription mediated by NF-κB and AP-1 transcription factors. Such inhibitors are essential for understanding cellular mechanisms and developing treatments for diseases where these pathways are dysregulated. The structure-activity relationship (SAR) studies have been pivotal in improving potential oral bioavailability and understanding the critical functional groups for activity (Palanki et al., 2000).

Synthesis of Mappicine Ketone

The compound has been used in the synthesis of mappicine ketone, showcasing its versatility in synthetic organic chemistry. This synthesis illustrates the compound's role in aryl radical cyclization, a method that can be applied to produce complex molecules of interest in pharmaceutical research and development (Kato et al., 2003).

Development of Fluorinated Polyimides

Research has also focused on using related compounds to develop fluorinated polyimides with specific properties, such as low dielectric constants, high thermal stability, and optical transparency. These materials are critical in electronics, aerospace, and other high-tech industries for their insulating properties and thermal resistance (Chung et al., 2006; Tao et al., 2009).

Advanced Materials Development

The chemical has been employed in the development of advanced materials such as rigid-rod polyamide, polyimides, and polyazomethine with phenyl pendent groups. These materials exhibit exceptional solubility, thermal stability, and mechanical properties, making them suitable for various industrial applications (Spiliopoulos & Mikroyannidis, 1996).

Novel Fluorinated Aromatic Polyamides

Additionally, related research has been conducted on synthesizing novel fluorinated aromatic polyamides from compounds with similar chemical structures. These polyamides have shown to possess high solubility, thermal stability, and mechanical strength, attributes that are desirable in high-performance materials used in electronics, coatings, and composites (Hsiao & Chen, 2003).